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Compound of Interest

Compound Name: 6-TAMRA free acid

Cat. No.: B126143

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of 6-TAMRA free acid, ensuring laboratory safety and
procedural accuracy.

This document provides critical safety and logistical information for the handling of 6-TAMRA
(6-Carboxytetramethylrhodamine) free acid, a fluorescent dye commonly used in
bioconjugation, immunochemistry, and nucleic acid sequencing. Adherence to these guidelines
is essential to mitigate risks and ensure the integrity of experimental outcomes.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 6-TAMRA free acid is provided in
the table below for easy reference.
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Property Value

Molecular Formula C25H22N205[1]

Molecular Weight 430.46 g/mol [2][3]

Appearance Solid

Solubility Soluble in DMSO, DMF, and Methanol[2][3]
Excitation Maximum (Aex) 553 nm[2][3]

Emission Maximum (Aem) 575 nm[2][3]

Extinction Coefficient 92,000 cm~tM~1[2][3]

Storage Temperature -20°C[2][3][4]

Hazard Identification and Personal Protective
Equipment (PPE)

6-TAMRA free acid is classified as a hazardous substance. The primary hazards include:
 Skin Irritation: Causes skin irritation (H315).[5]

o Serious Eye Irritation: Causes serious eye irritation (H319).[5]

o Respiratory Irritation: May cause respiratory tract irritation (H335).[5]

To mitigate these risks, the following personal protective equipment (PPE) is mandatory when
handling 6-TAMRA free acid.
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PPE Category

Specification

Hand Protection

Chemical-resistant, powder-free gloves (e.g.,
nitrile or butyl rubber). Change gloves every 30-
60 minutes or immediately if contaminated.[6][7]

Double gloving is recommended.[7]

Eye and Face Protection

Safety goggles with side shields are essential.
[8] For splash hazards, a face shield should be

worn in addition to goggles.[7][9]

Skin and Body Protection

A lab coat or chemical-resistant apron must be

worn.[9] Ensure full skin coverage.

Respiratory Protection

Work in a well-ventilated area, preferably a
chemical fume hood, to avoid inhalation of dust
or aerosols.[10] If a fume hood is not available,
a respirator with an appropriate cartridge may

be necessary.[6]

Operational Protocol: Step-by-Step Handling

Procedure

The following workflow outlines the safe handling of 6-TAMRA free acid from preparation to

disposal.
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Preparation

[ Don appropriate PPE ]

[Prepare work area in a fume hood]

Allow 6-TAMRA to equilibrate to room temperature
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[Weigh the required amount of 6-TAMRA]

[ Dissolve in appropriate solvent (e.g., DMSO) j

'

Perform experimental procedure

Cleanup 8vz Disposal

Decontaminate work surfaces

'

[Collect all contaminated waste in a designated hazardous waste container]

'

[ Remove and dispose of PPE correctly ]

[Wash hands thoroughly ]
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Workflow for Safe Handling of 6-TAMRA Free Acid
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Experimental Protocol: Reconstitution of 6-TAMRA Free Acid

e Preparation: Ensure all necessary PPE is donned correctly. Work within a certified chemical
fume hood.

» Equilibration: Before opening, allow the vial of 6-TAMRA free acid to warm to room
temperature to prevent moisture condensation.

e Weighing: Carefully weigh the desired amount of the compound using a calibrated analytical
balance.

» Dissolution: Add the appropriate solvent (e.g., anhydrous DMSO) to the vial to achieve the
desired stock concentration. Vortex briefly to ensure complete dissolution.

o Storage of Stock Solution: Store the stock solution at -20°C, protected from light.[4] Stock
solutions are typically stable for up to one month at -20°C or six months at -80°C.[4]

Disposal Plan

All waste contaminated with 6-TAMRA free acid must be treated as hazardous chemical

waste.

o Solid Waste: Collect all contaminated solid waste, including pipette tips, microfuge tubes,
and gloves, in a clearly labeled hazardous waste container.

» Liquid Waste: Aqueous solutions containing 6-TAMRA should be collected in a designated
hazardous waste container. Do not dispose of this waste down the drain.[11]

o Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent.
The rinsate should be collected as hazardous waste.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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